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Compound of Interest

Compound Name: Tris(trimethylsilyl)arsane

Cat. No.: B091232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use

of Tris(trimethylsilyl)arsane, a highly reactive and hazardous organoarsenic compound,

within a glovebox environment. Strict adherence to these protocols is essential to ensure user

safety and experimental success.

Introduction
Tris(trimethylsilyl)arsane, with the chemical formula C₉H₂₇AsSi₃, is a valuable reagent in

chemical synthesis, primarily utilized as a soluble and manageable source of arsenic.[1] Its

fundamental reactivity is centered on the cleavage of its arsenic-silicon (As-Si) bonds, making it

a key precursor for the synthesis of III-V semiconductor materials and other novel

organometallic structures.[1] However, it is a toxic and highly pyrophoric liquid that may form

highly toxic arsine gas (AsH₃) upon reaction with air or water, necessitating handling in an inert

atmosphere.[2][3]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tris(trimethylsilyl)arsane is

provided in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₉H₂₇AsSi₃ [4][5]

Molecular Weight 294.49 g/mol [4][5]

Appearance
Colorless to light brown clear

liquid
[2][6]

Boiling Point

50-53 °C @ 0.75 Torr; 82-84

°C @ 4 Torr; 65-71 °C @ 2.5 x

10⁻³ Torr

[2][5][6]

Melting Point 0.5 °C [6]

Density 0.9939 - 0.9940 g/cm³ [5][6]

Purity Min. 95% [4]

Solubility

Very soluble in benzene,

toluene, pentane, THF, and

diethyl ether

[2][3]

Safety Precautions and Handling
Tris(trimethylsilyl)arsane is a hazardous substance and must be handled with extreme

caution in a controlled environment.

General Safety:

Toxicity: Toxic and may be fatal if inhaled or ingested.[6] Arsenic compounds are classified as

Group 1 carcinogens by IARC.[6]

Pyrophoricity: Highly pyrophoric and may ignite spontaneously in air.[2][3]

Reactivity with Air and Water: Reacts with air or water to produce highly toxic and flammable

arsine gas (AsH₃).[2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including flame-

retardant lab coat, neoprene or nitrile rubber gloves, and chemical safety goggles.[6][7]
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Emergency Equipment: A Class D metal fire extinguisher should be readily available.[2]

Emergency eye wash fountains and safety showers should be in the immediate vicinity.[7]

Glovebox Use:

Inert Atmosphere: All manipulations must be performed in a glovebox with a dry, inert

atmosphere (e.g., nitrogen or argon).

Oxygen and Moisture Levels: The glovebox atmosphere should be continuously monitored to

maintain oxygen and moisture levels below 1 ppm.

Material Transfer: Introduce and remove Tris(trimethylsilyl)arsane from the glovebox using

appropriate airlock procedures to prevent atmospheric exposure.

Spill Management: In case of a spill inside the glovebox, absorb the material with an inert

absorbent such as vermiculite, sand, or earth and place it in a sealed container for

hazardous waste disposal.[6]

Experimental Protocols
General Protocol for Handling and Dispensing in a
Glovebox
This protocol outlines the basic steps for safely handling and dispensing

Tris(trimethylsilyl)arsane within a glovebox.

Preparation:

Ensure the glovebox is operating under a stable inert atmosphere with O₂ and H₂O levels

below 1 ppm.

Gather all necessary equipment, including the sealed container of

Tris(trimethylsilyl)arsane, appropriate glassware (dried in an oven at >120°C for at least

4 hours and cooled under vacuum), syringes, needles, and a tared, sealable reaction

vessel.

Bring all equipment into the glovebox via the antechamber.
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Dispensing:

Allow the Tris(trimethylsilyl)arsane container to equilibrate to the glovebox temperature.

Carefully open the primary container.

Using a clean, dry syringe or cannula, slowly draw the desired volume of the liquid.

Dispense the liquid into the tared reaction vessel.

Securely seal the reaction vessel.

Securely reseal the primary container of Tris(trimethylsilyl)arsane.

Post-Dispensing:

Clean any residual material from the syringe/cannula by rinsing with a compatible

anhydrous solvent (e.g., toluene, THF) into a designated waste container within the

glovebox.

Properly package all waste materials for removal from the glovebox.

Representative Reaction: Synthesis of a Gallium
Arsenide (GaAs) Precursor
This protocol describes a representative dehalosilylation reaction between

Tris(trimethylsilyl)arsane and Gallium Trichloride (GaCl₃) to form a GaAs precursor. This

reaction is a foundational step in the synthesis of III-V semiconductor materials.[1]

Reactant Preparation (inside glovebox):

In a dried, tared Schlenk flask equipped with a magnetic stir bar, dissolve the desired

amount of GaCl₃ in anhydrous toluene.

In a separate, dried, tared vessel, measure the required molar equivalent of

Tris(trimethylsilyl)arsane.

Reaction Execution (inside glovebox):
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Slowly add the Tris(trimethylsilyl)arsane to the stirred solution of GaCl₃ at room

temperature.

The reaction is often rapid and may be exothermic. Monitor the reaction temperature.

Stir the reaction mixture for the desired period (typically several hours to overnight) to

ensure complete reaction.

Work-up and Purification (inside glovebox):

The product, a GaAs precursor, may precipitate from the solution.

If a precipitate forms, isolate it by filtration using a cannula or a filter frit.

Wash the isolated solid with a small amount of anhydrous pentane or hexane to remove

any unreacted starting materials.

Dry the product under vacuum within the glovebox.

Waste Disposal
All waste materials containing Tris(trimethylsilyl)arsane or its byproducts must be treated as

hazardous waste.

Solid Waste: Contaminated items such as gloves, paper towels, and absorbent materials

should be collected in a designated, sealed container inside the glovebox.

Liquid Waste: Unused reagent and reaction quenching solutions should be collected in a

separate, sealed container.

Quenching: Small amounts of residual Tris(trimethylsilyl)arsane on glassware can be

quenched by slowly adding tert-butyl alcohol or isopropyl alcohol in a well-ventilated fume

hood, as this may generate arsine gas.[2][3] This should only be performed by experienced

personnel with appropriate safety measures in place.

Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations for hazardous waste.[6][8][9]
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Visualizations
The following diagrams illustrate key workflows and chemical pathways related to the use of

Tris(trimethylsilyl)arsane.

Preparation Handling in Glovebox Cleanup and Disposal

Ensure Inert
Atmosphere Dry Glassware Equilibrate Reagents Dispense Reagent Perform Reaction Isolate Product Quench Residuals

(Fume Hood) Segregate Waste Hazardous Waste
Disposal

Click to download full resolution via product page

Caption: General workflow for using Tris(trimethylsilyl)arsane in a glovebox.

Products

As(Si(CH₃)₃)₃
Tris(trimethylsilyl)arsane [GaAs Precursor]

+ GaCl₃

3 (CH₃)₃SiCl
Trimethylsilyl Chloride

GaCl₃
Gallium Trichloride

Click to download full resolution via product page

Caption: Dehalosilylation reaction of Tris(trimethylsilyl)arsane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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